alpha,4-Dichlorobenzaldoxime
Cat. No. B7790302
M. Wt: 190.02 g/mol
InChI Key: JPBNMRDGFBFKLT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[CH:12]([Cl:13])([Cl:14])[Cl:15].[Cl:11].[Cl:1][c:2]1[cH:3][cH:4][c:5]([CH:6]=[N:7][OH:8])[cH:9][cH:10]1>>[Cl:1][c:2]1[cH:3][cH:4][c:5]([C:6](=[N:7][OH:8])[Cl:13])[cH:9][cH:10]1
|
Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
ClC(Cl)Cl
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ON=Cc1ccc(Cl)cc1
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Outcomes
Product
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Name
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|
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Type
|
product
|
|
Smiles
|
ON=C(Cl)c1ccc(Cl)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
